Cas no 57037-05-5 (Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate)
Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate is a brominated thiazole derivative with a thioxo functional group, exhibiting potential utility in medicinal chemistry and organic synthesis. Its structural features, including the 4-bromophenyl and thioxo moieties, make it a versatile intermediate for constructing heterocyclic compounds, particularly in the development of bioactive molecules. The ethyl ester group enhances solubility in organic solvents, facilitating further derivatization. This compound may serve as a precursor for pharmaceuticals, agrochemicals, or materials science applications due to its reactivity and functional group compatibility. Its crystalline nature ensures stability and ease of handling under standard laboratory conditions.
57037-05-5 structure
Product Name:Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
CAS No:57037-05-5
MF:C12H11BrN2O2S2
MW:359.261939287186
CID:4715284
Update Time:2025-06-07
Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
- ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydrothiazole-5-carboxylate
- ethyl 4-amino-3-(4-bromophenyl)-2-sulfanylidene-1,3-thiazole-5-carboxylate
- ChemDiv1_017462
- HMS636J16
- STK502143
- R5456
- Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
-
- Inchi： 1S/C12H11BrN2O2S2/c1-2-17-11(16)9-10(14)15(12(18)19-9)8-5-3-7(13)4-6-8/h3-6H,2,14H2,1H3
- InChI Key： ZVCHXSWSDGHNLP-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)N1C(=S)SC(C(=O)OCC)=C1N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 420
- Topological Polar Surface Area: 113
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Boiling Point: 475.0±55.0 °C at 760 mmHg
- Flash Point: 241.1±31.5 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM522252-1g |
Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydrothiazole-5-carboxylate |
57037-05-5 | 97% | 1g |
$251 | 2023-01-04 | |
| Chemenu | CM522252-5g |
Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydrothiazole-5-carboxylate |
57037-05-5 | 97% | 5g |
$745 | 2023-01-04 | |
| TRC | E021245-250mg |
Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate |
57037-05-5 | 250mg |
$ 275.00 | 2022-06-05 | ||
| TRC | E021245-500mg |
Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate |
57037-05-5 | 500mg |
$ 450.00 | 2022-06-05 | ||
| TRC | E021245-1000mg |
Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate |
57037-05-5 | 1g |
$ 720.00 | 2022-06-05 | ||
| A2B Chem LLC | AI93918-500mg |
Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate |
57037-05-5 | >95% | 500mg |
$467.00 | 2024-04-19 | |
| A2B Chem LLC | AI93918-1g |
Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate |
57037-05-5 | >95% | 1g |
$509.00 | 2024-04-19 | |
| A2B Chem LLC | AI93918-5g |
Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate |
57037-05-5 | >95% | 5g |
$995.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1738335-1g |
Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydrothiazole-5-carboxylate |
57037-05-5 | 98% | 1g |
￥2311.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1738335-5g |
Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydrothiazole-5-carboxylate |
57037-05-5 | 98% | 5g |
￥6916.00 | 2024-05-08 |
Ethyl 4-amino-3-(4-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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